methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate

• IUPAC Name: methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate
• InChI: InChI=1S/C10H12N2O2/c1-14-10(13)9-6-11-7-4-2-3-5-8(7)12-9/h2-5,9,11-12H,6H2,1H3
• InChI Key: OHGCFYZAUISTCC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CNC2=CC=CC=C2N1
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• CAS No.: 2101242-37-7

Description

Methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate (THQC) is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific research fields. THQC is a heterocyclic amide that has been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The compound has been studied for its potential use in the treatment of various diseases and disorders, such as cancer, diabetes, and Alzheimer’s disease.

Scientific Research Applications

Methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and toxicology. In biochemistry, this compound has been studied for its potential use as an enzyme inhibitor, a DNA-binding agent, and a protein-binding agent. In pharmacology, this compound has been studied for its potential use as an anti-inflammatory agent and an antioxidant agent. In toxicology, this compound has been studied for its potential use as an antifungal agent and a pesticide.

Mechanism of Action

The mechanism of action of methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate is not yet fully understood. However, it is believed that the compound acts as an inhibitor of several enzymes, including cyclooxygenase, lipoxygenase, and NADPH oxidase. The compound is also believed to bind to DNA, proteins, and other macromolecules, thus inhibiting their activity. Additionally, this compound is believed to interact with cell membranes, thus affecting the function of ion channels and other proteins.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. The compound has been found to inhibit the growth of several bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. The compound has also been found to exhibit anti-inflammatory and antioxidant properties, as well as to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been found to reduce the production of reactive oxygen species, thus protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The use of methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is relatively inexpensive. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the use of this compound in laboratory experiments also has several limitations. The compound is water-soluble, which can make it difficult to use in certain experiments. Additionally, the compound is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate are vast, and there are many future directions for research. One potential direction is to further explore the compound’s potential as an enzyme inhibitor and protein-binding agent. Additionally, further research could be conducted to explore the compound’s potential as an anti-inflammatory and antioxidant agent. Additionally, further research could be conducted to explore the compound’s potential as an antifungal and pesticide. Finally, further research could be conducted to explore the compound’s potential as a drug delivery system.

Synthesis Methods

Methyl 1,2,3,4-tetrahydroquinoxaline-2-carboxylate can be synthesized using a variety of methods, including the use of a Grignard reaction, a Diels-Alder reaction, a Wittig reaction, and a Claisen condensation reaction. The Grignard reaction involves the reaction of a Grignard reagent with an aldehyde or ketone to form a this compound derivative. The Diels-Alder reaction involves the reaction of an alkene and a dienophile to form a cyclic compound. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form a this compound derivative. The Claisen condensation reaction involves the reaction of an ester and an aldehyde or ketone to form a this compound derivative.